Cas no 305363-08-0 (N-((R)-1-Oxo-2-hydroxydocosyl)phytosphingosine)

• Product name: N-((R)-1-Oxo-2-hydroxydocosyl)phytosphingosine
• CAS No: 305363-08-0
• MF: C₄₀H₈₁NO₅
• MW: 656.074853658676
• CID: 6643768
• PubChem ID: 10722976

N-((R)-1-Oxo-2-hydroxydocosyl)phytosphingosine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-hydroxy-N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]docosanamide
• UNII-F3U3NWA3KV
• Docosanamide, N-((1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl)-2-hydroxy-, (2R)-(+)-
• (2R)-N-((1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl)-2-hydroxydocosanamide
• N-((R)-1-Oxo-2-hydroxydocosyl)phytosphingosine
• F3U3NWA3KV
• 305363-08-0
• (2S,3S,4R)-2-[(2'R)-2'-hydroxydocosanoylamino]-1,3,4-octadecanetriol
• Docosanamide, N-((1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl)-2-hydroxy-, (2R)-
• CHEBI:214630
• (2R)-N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-2-hydroxy-docosanamide
• (2S, 3S, 4R)-2-[(2'R)-2'-hydroxydocosanoylamino]-1, 3, 4-octadecanetriol
• 2-N-((2'R)-Hydroxydocosanoyl)-4-hydroxysphinganine, (2S,3S,4R)-

• Inchi： 1S/C40H81NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-38(44)40(46)41-36(35-42)39(45)37(43)33-31-29-27-25-23-16-14-12-10-8-6-4-2/h36-39,42-45H,3-35H2,1-2H3,(H,41,46)/t36-,37+,38+,39-/m0/s1
• InChI Key： XJDLBNONNWFVMN-KSLZXYGFSA-N
• SMILES： O[C@H](CCCCCCCCCCCCCC)[C@H]([C@H](CO)NC([C@@H](CCCCCCCCCCCCCCCCCCCC)O)=O)O

Computed Properties

• Exact Mass: 655.61147468g/mol
• Monoisotopic Mass: 655.61147468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 37
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phytoceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Phytoceramides